Cas no 146949-20-4 (Benzene, 1,4-bis[(2-chloro-4-methoxyphenoxy)methyl]-)

Benzene, 1,4-bis[(2-chloro-4-methoxyphenoxy)methyl]- structure
146949-20-4 structure
Product Name:Benzene, 1,4-bis[(2-chloro-4-methoxyphenoxy)methyl]-
CAS No:146949-20-4
MF:C22H20Cl2O4
MW:419.297804832459
CID:2778230
PubChem ID:510413
Update Time:2025-04-21

Benzene, 1,4-bis[(2-chloro-4-methoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • CHEMBL4530977
    • Benzene, 1,4-bis[(2-chloro-4-methoxyphenoxy)methyl]-
    • SLFZXMGBSNPIQC-UHFFFAOYSA-N
    • 1,1'-[1,4-Phenylenebis(methyleneoxy)]bis(2-chloro-4-methoxybenzene)
    • 1,1'-[1,4-phenylene bis(methylenoxy)]-bis [2-chloro-4methoxybenzene]
    • 146949-20-4
    • DTXSID30333515
    • 2-chloro-1-[[4-[(2-chloro-4-methoxy-phenoxy)methyl]phenyl]methoxy]-4-methoxy-benzene
    • 1,4-Bis((2-chloro-4-methoxyphenoxy)methyl)benzene
    • SCH 47802
    • Inchi: 1S/C22H20Cl2O4/c1-25-17-7-9-21(19(23)11-17)27-13-15-3-5-16(6-4-15)14-28-22-10-8-18(26-2)12-20(22)24/h3-12H,13-14H2,1-2H3
    • InChI Key: SLFZXMGBSNPIQC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC1C=CC(=CC=1)COC1C=CC(=CC=1Cl)OC)OC

Computed Properties

  • Exact Mass: 418.0738645Da
  • Monoisotopic Mass: 418.0738645Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 36.9Ų
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